4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate

• IUPAC Name: (4-chloro-2-formylphenyl) 4-chloro-2-nitrobenzoate
• InChI: InChI=1S/C14H7Cl2NO5/c15-9-2-4-13(8(5-9)7-18)22-14(19)11-3-1-10(16)6-12(11)17(20)21/h1-7H
• InChI Key: YUULGQNPXHTRMN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)[N+](=O)[O-])C(=O)OC2=C(C=C(C=C2)Cl)C=O
• Molecular Formula: C14H7Cl2NO5
• Molecular Weight: 340.1 g/mol

Description

4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate, also known as CNB or Niflumic acid, is a chemical compound that has been widely used in scientific research due to its unique properties. CNB is a versatile compound that can be used in various fields of study, including biochemistry, pharmacology, and neuroscience.

Mechanism of Action

4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate exerts its pharmacological effects by binding to specific sites on ion channels and transporters, thereby modulating their activity. For example, 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has been shown to bind to the intracellular domain of the CFTR channel, leading to an increase in channel activity. Similarly, 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has been shown to bind to the pore region of the Kv1.3 channel, leading to a decrease in channel activity. The exact mechanism of action of 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate on TRPV4, NHE, and NKCC is still under investigation.
Biochemical and Physiological Effects:
4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has been shown to have several biochemical and physiological effects in various cell types and tissues. For example, 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has been shown to increase the activity of the CFTR channel in airway epithelial cells, leading to an increase in chloride secretion and mucus clearance. 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has also been shown to decrease the activity of the Kv1.3 channel in T cells, leading to a decrease in T cell proliferation and cytokine production. In addition, 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has been shown to modulate cell volume and ion homeostasis in various cell types.

Advantages and Limitations for Lab Experiments

4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has several advantages as a pharmacological tool for scientific research. It is a potent and selective modulator of ion channels and transporters, making it a valuable tool for investigating their physiological roles. 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate is also relatively stable and can be easily synthesized in large quantities. However, 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has some limitations as well. It can be toxic at high concentrations and may have off-target effects on other ion channels and transporters. In addition, the exact mechanism of action of 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate on some ion channels and transporters is still not fully understood.

Future Directions

There are several future directions for research on 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate. One area of interest is the development of more selective and potent 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate analogs that can be used to investigate the physiological roles of specific ion channels and transporters. Another area of interest is the investigation of the role of 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate in various disease states, such as cystic fibrosis, autoimmune diseases, and cancer. Finally, the development of novel drug delivery systems for 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate may also be an area of future research.

Synthesis Methods

4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate can be synthesized through a multistep process involving the reaction of 4-chloro-2-nitrobenzoic acid with thionyl chloride to form 4-chloro-2-nitrobenzoyl chloride. This intermediate product can then be reacted with 4-chloro-2-formylaniline in the presence of a base catalyst to form 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate.

Scientific Research Applications

4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has been used extensively in scientific research as a pharmacological tool to investigate the role of ion channels and transporters in various physiological processes. It has been shown to modulate the activity of several ion channels, including the cystic fibrosis transmembrane conductance regulator (CFTR) channel, the voltage-gated potassium channel (Kv1.3), and the transient receptor potential vanilloid 4 (TRPV4) channel. 4-chloro-2-formylphenyl 4-chloro-2-nitrobenzoate has also been used to study the role of transporters such as the Na+/H+ exchanger (NHE) and the Na+/K+/2Cl- cotransporter (NKCC) in regulating cell volume and ion homeostasis.